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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the leaching performance of wood treated with

chromium-containing preservatives, primarily focusing on chromated copper arsenate (CCA),

and common chromium-free alternatives. The information is supported by experimental data

from scientific literature and standardized testing protocols. Due to a lack of specific public data

on wood treated solely with sodium chromate tetrahydrate, this guide utilizes data from CCA-

treated wood to represent chromium-containing preservatives. It is important to note that

leaching characteristics may vary depending on the specific formulation of the preservative.

Executive Summary
Wood preservatives are essential for extending the service life of wood products, particularly in

outdoor applications. However, the potential for these preservatives to leach into the

surrounding environment is a significant concern. This guide examines the leaching of

chromium from wood treated with chromated copper arsenate (CCA) and compares it with the

leaching of active ingredients from alternative preservatives such as Alkaline Copper

Quaternary (ACQ) and Copper Azole (CA).

The data presented indicates that while CCA is effective in fixing chromium to the wood, some

leaching does occur. Alternative preservatives, while avoiding the environmental concerns

associated with chromium and arsenic, exhibit their own leaching characteristics, primarily of

copper. The choice of preservative should, therefore, be guided by a thorough understanding of

its leaching profile in the context of its intended use and potential environmental impact.
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Data Presentation: Comparative Leaching Data
The following tables summarize quantitative data from studies evaluating the leaching of

metals from wood treated with CCA and alternative preservatives.

Table 1: Leaching of Metals from Weathered CCA-Treated Wood and New ACQ-Treated Wood

Under Field Conditions

Source: Adapted from Khan et al., 2006. Field-Scale Leaching of Arsenic, Chromium and

Copper from Weathered Treated Wood.[1] Note: The study was conducted over a period of one

year, collecting rainfall leachate from wood samples with a surface area of 0.21 m².[1]

Wood Treatment
Preservative Retention
Level

Total Mass Leached (mg)

Chromated Copper Arsenate

(CCA) - Weathered
Low (2.7 kg/m ³) Chromium (Cr): <40

Copper (Cu): <40

Arsenic (As): ~100

Medium (4.8 kg/m ³) Chromium (Cr): ~87.8

Copper (Cu): ~44.2

Arsenic (As): ~880

High (35.4 kg/m ³) Chromium (Cr): ~548

Copper (Cu): ~418

Arsenic (As): ~2386

Alkaline Copper Quaternary

(ACQ) - New
1.1 kg/m ³ (as CuO) Copper (Cu): ~670

Untreated Wood N/A Negligible

Table 2: Leaching of Chromium and Copper from Treated Wood in Laboratory Tests
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Source: Adapted from Bahmani et al., 2016. Influence of wood sample size and species on the

leaching of chromium and copper using different lab tests. Note: This study utilized a

continuous water immersion method (CEN/TS 15119-2).

Wood Species Preservative
Initial Metal
Amount (mg)

Total
Cumulative
Leaching
Amount (mg)

Leaching (%)

Pine (Half EN

252 stakes)

Chromium-

Copper
Cr: 1225 Cr: 2.05 Cr: 0.17

Cu: 712.50 Cu: 25.74 Cu: 3.61

Pine (Half non-

standard stakes)

Chromium-

Copper
Cr: 1281.25 Cr: 1.96 Cr: 0.15

Cu: 743.75 Cu: 21.68 Cu: 2.91

Spruce (Half EN

252 stakes)

Chromium-

Copper
Cr: 781.25 Cr: 1.36 Cr: 0.17

Cu: 450 Cu: 2.68 Cu: 1.55

Experimental Protocols
Standardized leaching tests are crucial for evaluating and comparing the performance of wood

preservatives. The two most widely recognized standards are the American Wood Protection

Association (AWPA) Standard E11 and the European Standard EN 84.

AWPA E11-16: Standard Method for Accelerated
Evaluation of Preservative Leaching
This method is designed for the accelerated laboratory evaluation of the leachability of

waterborne wood preservatives.[2][3]

Objective: To determine the percentage of the original preservative retention that leaches from

a small wood specimen under specified laboratory conditions.[4]
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Methodology:

Test Specimens: Typically, small blocks of wood (e.g., 19 mm cubes) are treated with the

preservative to a known retention level.[2][3] The end-grain of the specimens is often sealed

to ensure leaching occurs primarily from the cross-sectional surfaces.[2]

Leaching Vessel: An inert container (e.g., glass or stainless steel) of sufficient size to fully

immerse the specimens.[2]

Leaching Solution: Deionized water is the standard leaching medium.[2]

Procedure: a. The treated wood blocks are vacuum-impregnated with deionized water to

ensure saturation.[3] b. The saturated specimens are then immersed in a specified volume of

deionized water. A common water-to-wood surface area ratio is 100 mL of water per 1000

mm² of wood surface area.[2] c. The leaching water is collected and replaced with fresh

deionized water at specified intervals over a total immersion period of 14 to 17 days.[3]

Typical collection intervals are at 6 hours, 1, 2, 4, 7, 9, 11, 14, and 16 days.[3]

Analysis: The collected leachate is analyzed for the concentration of the preservative

components. The cumulative amount leached is then calculated and expressed as a

percentage of the initial preservative retention in the wood.[2]

EN 84: Durability of wood and wood-based products —
Accelerated ageing of treated wood prior to biological
testing — Leaching procedure
This European standard specifies a method for leaching test specimens of wood or wood-

based products that will subsequently be subjected to biological tests to assess the loss of

effectiveness of the preservative.[5][6][7]

Objective: To simulate the natural aging process of treated wood to evaluate its long-term

durability and the performance of the preservative treatment.[5]
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Test Specimens: The standard is applicable to a range of wood and wood-based product

specimens.

Leaching Procedure: a. The treated test specimens are subjected to a controlled leaching

procedure involving immersion in water. b. The method details the specifics of the

immersion, including the volume of water, the duration of immersion, and the frequency of

water changes.

Post-Leaching Analysis: After the leaching procedure, the specimens are typically subjected

to biological tests to determine the remaining efficacy of the wood preservative against

wood-destroying organisms. The performance is compared to unleached treated specimens.

[6][7]

Mandatory Visualization
Experimental Workflow for a Standard Leaching Test
The following diagram illustrates a generalized workflow for conducting a laboratory-based

leaching test for preservative-treated wood, incorporating elements from both AWPA E11 and

EN 84 standards.
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Phase 1: Preparation Phase 2: Leaching

Phase 3: Analysis

Phase 4: Reporting

Prepare Wood Specimens

Treat Specimens with Preservative

Determine Initial Preservative Retention

Seal End-Grain (Optional)

Saturate Specimens with Deionized Water

Immerse Specimens in Leaching Vessel

Collect Leachate at Specified Intervals

Analyze Post-Leached Wood (Optional)Replace with Fresh Deionized Water Analyze Leachate for Preservative Concentration

Repeat for duration of test

Calculate Cumulative Leaching

Report Results as % Leached or Leaching Rate

Click to download full resolution via product page

Generalized workflow for a laboratory-based wood preservative leaching test.

Discussion and Conclusion
The leaching of preservatives from treated wood is a complex process influenced by numerous

factors, including the type of preservative, the wood species, environmental conditions (such as

pH and temperature), and the age of the treated wood.[8]
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The data presented in this guide, primarily from studies on CCA-treated wood, indicates that

chromium, a key component of this preservative, does leach into the environment, although it is

generally considered to be well-fixed within the wood structure. The amount of chromium

leached is influenced by the initial retention level of the preservative in the wood.

Chromium-free alternatives, such as ACQ and Copper Azole, have been developed to mitigate

the environmental concerns associated with chromium and arsenic. However, these

alternatives are not without their own leaching considerations. As the data shows, copper, the

primary biocide in these formulations, can leach in significant quantities.

Key Considerations for Researchers:

Preservative Fixation: The degree to which a preservative is "fixed" to the wood is a critical

factor in its leaching potential. For CCA, the chromium component acts as a fixative for the

copper and arsenic.[9]

Environmental Conditions: Leaching rates can be significantly affected by the pH of the

surrounding soil and water, as well as by temperature.[8]

Test Methodology: Accelerated laboratory tests like AWPA E11 provide a standardized way

to compare the relative leachability of different preservatives. However, field studies are

essential for understanding real-world leaching performance.

Alternative Preservatives: While alternatives to CCA eliminate the risks associated with

chromium and arsenic, a thorough evaluation of the environmental impact of their leached

components is necessary.

In conclusion, the selection of a wood preservative should be a carefully considered decision,

balancing the need for wood protection with the potential for environmental contamination. This

guide provides a starting point for researchers and professionals to compare the leaching

characteristics of chromate-containing preservatives and their alternatives, underscoring the

importance of relying on robust experimental data in making informed choices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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